2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-1,2,3-benzothiadiazin-2-yl]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1λ6,2,3-benzothiadiazin-2-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C23H19ClFN3O3S/c1-2-15-7-3-6-10-20(15)26-22(29)14-28-27-23(17-8-4-5-9-19(17)25)18-13-16(24)11-12-21(18)32(28,30)31/h3-13H,2,14H2,1H3,(H,26,29)
• InChI Key: YYKIMBLWYLEGFL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4F
• Molecular Formula: C23H19ClFN3O3S
• Molecular Weight: 471.9 g/mol

Description

The compound “2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-1,2,3-benzothiadiazin-2-yl]-N-(2-ethylphenyl)acetamide” has a molecular formula of C23H19ClFN3O3S. It has an average mass of 471.932 Da and a mono-isotopic mass of 471.081970 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a benzothiadiazin ring, which is sulfur and nitrogen-containing heterocycle, and an acetamide group attached to the ring.

Physical And Chemical Properties Analysis

The compound has a high molecular weight (471.932 Da), suggesting it may have low volatility. Other physical and chemical properties such as solubility, melting point, and boiling point are not available from the current data.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis of novel derivatives with anti-inflammatory activity was explored by Sunder and Maleraju (2013), highlighting the potential of chloro-fluorophenyl compounds in medicinal chemistry for their biological activities (K. Sunder & Jayapal Maleraju, 2013).
• Research on sulfide and sulfone derivatives of similar compounds demonstrated their antimicrobial potential against bacteria and fungi, indicating the relevance of chloro-fluorophenyl structures in developing new antimicrobial agents (N. Badiger et al., 2013).

Potential Pesticide Applications

• Studies on N-derivatives of phenoxyacetamide, showcasing their characterization and potential as pesticides, suggest the agricultural applications of related chemical structures (E. Olszewska et al., 2011).

Ligand-Protein Interactions and Photovoltaic Efficiency

• Investigations into benzothiazolinone acetamide analogs for their ligand-protein interactions and potential in dye-sensitized solar cells (DSSCs) demonstrate the versatility of similar compounds in photovoltaic and pharmaceutical research (Y. Mary et al., 2020).

Herbicide Metabolism and Safety

• Comparative studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes, highlighting the metabolic pathways and potential safety evaluations for similar compounds in agricultural use (S. Coleman et al., 2000).